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Compound of Interest

Compound Name: NSC73306

Cat. No.: B15600993

Essential Safety and Handling Guide for
NSC73306

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the thiosemicarbazone derivative NSC73306, a compound
investigated for its potential to circumvent multidrug resistance in cancer.[1] Adherence to these
procedural steps is critical for minimizing exposure risks and ensuring a safe laboratory
environment.

Hazard Identification and Classification

NSC73306 is classified with significant health hazards that necessitate stringent safety
protocols. According to safety data sheets, the compound is identified with the following GHS
classifications:

» Acute Toxicity, Oral (Category 3): Toxic if swallowed.[2]

o Germ Cell Mutagenicity (Category 1B): May cause genetic defects.[2]
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Precautionary Statement

Hazard Statement GHS Classification
Codes

o Acute Toxicity, Oral (Category P264, P270, P301 + P310 +
H301: Toxic if swallowed

3) P330
H340: May cause genetic Germ Cell Mutagenicity P201, P202, P280, P308 +
defects (Category 1B) P313

Data sourced from Sigma-Aldrich Safety Data Sheet.[2]

Personal Protective Equipment (PPE)

Due to the hazardous nature of NSC73306, the use of appropriate personal protective
equipment is mandatory to prevent exposure.

PPE Category Item Specification

Double chemotherapy gloves
Hand Protection Gloves are recommended for

maximum protection.[3]

) ) Wear safety goggles with side-
Eye/Face Protection Safety Glasses/Face Shield ) ]
shields or a face shield.[4]

. . . . Wear impervious clothing,
Skin and Body Protection Protective Clothing
such as a lab coat.[4]

Operational Plan: Safe Handling Procedures

A systematic approach to handling NSC73306 is crucial to mitigate risks. The following
workflow outlines the key steps from preparation to post-handling.
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NSC73306 Handling Workflow

Preparation

Obtain and read the
Safety Data Sheet (SDS)

i

Don appropriate PPE:
- Double gloves
- Lab coat
- Eye protection

Handling

Work in a well-ventilated area
or chemical fume hood

'

Avoid creating dust or aerosols

'

Do not eat, drink, or smoke
in the handling area

Post-Handling

Wash hands thoroughly
after handling

i

Decontaminate work surfaces

Click to download full resolution via product page

Caption: Workflow for the safe handling of NSC73306.
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Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid measures are critical.

Exposure Route

First Aid Measures

If Swallowed

Immediately call a POISON CENTER or doctor.

Rinse mouth.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation or

rash occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[4]

Disposal Plan

Proper disposal of NSC73306 and contaminated materials is essential to prevent

environmental contamination and potential exposure to others. As an antineoplastic and

cytotoxic drug, it must be disposed of as hazardous waste.[3]
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NSC73306 Disposal Protocol

Waste Generation

Contaminated disposables: Residual NSC73306 Contaminated sharps:
- Gloves, pads, etc. (solid or in solution) - Needles, syringes
Segregation & Cﬁ;lection

Dispose of contaminated disposable items Collect residual NSC73306 waste in a Place used syringes with any residual drug
in a designated yellow Trace waste sharps container. special black Bulk waste container. in a special black Bulk waste container.
Final Disposal

Store waste in a properly labeled
hazardous waste container.
Arrange for hazardous waste pickup
through Environmental Health and Safety (EHS).

Click to download full resolution via product page

Caption: Protocol for the disposal of NSC73306 waste.

Key Disposal Guidelines:

+ Contaminated Items: Dispose of contaminated disposable items, such as gloves and
absorbent pads, in a designated yellow trace waste sharps container.[3] This container
should then be packed in a biohazard waste box for disposal.[3]

+ Bulk Waste: Any syringe containing even a small volume of the drug (e.g., 0.1 ml) must be
disposed of as hazardous chemical waste in a special black "Bulk" waste container, not in a
regular sharps container.[3]
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e Waste Segregation: Do not mix antineoplastic drug waste with other laboratory wastes.[3]

e Labeling and Pickup: All waste containers must be properly labeled as hazardous waste.[3]
When a container is full or no longer in use, a hazardous waste pick-up should be requested
from your institution's Environmental Health and Safety (EHS) department.[3]

» Prohibited Disposal: Do not dispose of NSC73306 or its solutions down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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